Cas no 16737-36-3 (2-Furancarboxylic acid, 1,1-dimethylethyl ester)

• Product Name: 2-Furancarboxylic acid, 1,1-dimethylethyl ester
• CAS No: 16737-36-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1348160
• PubChem ID: 11217465
• Update Time: 2025-04-20

2-Furancarboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 1,1-dimethylethyl ester
• tert-butyl-2-furoate
• Tert-butyl Furan-2-carboxylate
• AKOS013212234
• t-butyl furan-2-carboxylate
• DB-210613
• 16737-36-3
• Tert-butylFuran-2-carboxylate
• 2-Furancarboxylic acid tert-butyl ester
• Furan-2-carboxylic acid tert-butyl ester

• Inchi： 1S/C9H12O3/c1-9(2,3)12-8(10)7-5-4-6-11-7/h4-6H,1-3H3
• InChI Key： ANAITDWVRCXPCV-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44